Cas no 338413-79-9 (4-Chloro-2-(2,4-dichlorophenyl)-5-(4-oxopiperidino)-3(2H)-pyridazinone)

• Product Name: 4-Chloro-2-(2,4-dichlorophenyl)-5-(4-oxopiperidino)-3(2H)-pyridazinone
• CAS No: 338413-79-9
• MDL: MFCD00793854
• CID: 4647210
• Update Time: 2025-06-08

4-Chloro-2-(2,4-dichlorophenyl)-5-(4-oxopiperidino)-3(2H)-pyridazinone Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-2-(2,4-DICHLOROPHENYL)-5-(4-OXOPIPERIDINO)-3(2H)-PYRIDAZINONE
• 3(2H)-Pyridazinone, 4-chloro-2-(2,4-dichlorophenyl)-5-(4-oxo-1-piperidinyl)-
• 4-Chloro-2-(2,4-dichlorophenyl)-5-(4-oxopiperidino)-3(2H)-pyridazinone

• MDL： MFCD00793854

Additional information on 4-Chloro-2-(2,4-dichlorophenyl)-5-(4-oxopiperidino)-3(2H)-pyridazinone

Introduction to 4-Chloro-2-(2,4-dichlorophenyl)-5-(4-oxopiperidino)-3(2H)-pyridazinone (CAS No. 338413-79-9) and Its Emerging Applications in Chemical Biology

The compound 4-Chloro-2-(2,4-dichlorophenyl)-5-(4-oxopiperidino)-3(2H)-pyridazinone, identified by its CAS number 338413-79-9, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic compound belongs to the pyridazinone class, a scaffold that has garnered considerable attention due to its structural versatility and biological activity. The presence of multiple substituents, including chlorine atoms and an oxopiperidine moiety, endows this molecule with unique chemical properties that make it a promising candidate for further exploration.

Recent advancements in medicinal chemistry have highlighted the importance of pyridazinone derivatives in the development of novel therapeutic agents. The structural features of 4-Chloro-2-(2,4-dichlorophenyl)-5-(4-oxopiperidino)-3(2H)-pyridazinone suggest potential interactions with biological targets, making it a valuable scaffold for drug discovery. Specifically, the chlorine substituents may enhance lipophilicity and binding affinity, while the oxopiperidine ring introduces rigidity and specific steric constraints that can be exploited to optimize pharmacokinetic profiles.

In the context of current research, this compound has been investigated for its potential role in modulating enzyme activity and cellular pathways. Pyridazinone derivatives are known to exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The unique substitution pattern of 4-Chloro-2-(2,4-dichlorophenyl)-5-(4-oxopiperidino)-3(2H)-pyridazinone positions it as a candidate for further investigation in these areas. For instance, studies have suggested that similar compounds may interfere with key metabolic pathways in cancer cells, making them attractive for developing targeted therapies.

One of the most compelling aspects of this molecule is its potential to serve as a lead compound for structure-activity relationship (SAR) studies. By systematically modifying its substituents, researchers can gain insights into how specific structural features influence biological activity. This approach is particularly valuable in drug discovery pipelines, where understanding the relationship between molecular structure and function is crucial for optimizing therapeutic efficacy. The presence of multiple chlorine atoms in 4-Chloro-2-(2,4-dichlorophenyl)-5-(4-oxopiperidino)-3(2H)-pyridazinone provides ample opportunity for such modifications, allowing for the exploration of diverse chemical space.

Moreover, the oxopiperidine moiety in this compound adds an additional layer of complexity that may contribute to its biological activity. Piperidine derivatives are well-known for their role in pharmaceuticals due to their ability to enhance binding affinity and selectivity. The incorporation of an oxygen atom into the piperidine ring creates an electrophilic center that can participate in various biochemical interactions. This feature makes 4-Chloro-2-(2,4-dichlorophenyl)-5-(4-oxopiperidino)-3(2H)-pyridazinone a particularly interesting candidate for further investigation.

Recent computational studies have also shed light on the potential applications of this compound. Molecular modeling techniques have been used to predict how 4-Chloro-2-(2,4-dichlorophenyl)-5-(4-oxopiperidino)-3(2H)-pyridazinone might interact with biological targets such as enzymes and receptors. These studies suggest that the compound could bind to specific pockets on these targets, leading to modulation of their activity. Such insights are invaluable for designing experiments aimed at validating these predictions experimentally.

In addition to its potential as a lead compound, 4-Chloro-2-(2,4-dichlorophenyl)-5-(4-oxopiperidino)-3(2H)-pyridazinone may also serve as a building block for more complex molecules. By serving as a core structure, it can be further functionalized to create novel derivatives with enhanced properties. This approach is often employed in drug discovery pipelines to generate libraries of compounds that can be screened for biological activity. The versatility of this scaffold makes it an attractive choice for such endeavors.

The synthesis of 4-Chloro-2-(2,4-dichlorophenyl)-5-(4-oxopiperidino)-3(2H)-pyridazinone presents an interesting challenge due to its complex substitution pattern. However, advances in synthetic chemistry have made it increasingly feasible to construct such molecules efficiently. Techniques such as cross-coupling reactions and cyclization strategies have been employed to build the desired framework step-by-step. These synthetic methodologies not only allow for the preparation of this compound but also provide valuable insights into how similar molecules can be constructed.

As research continues to evolve, the applications of 4-Chloro-2-(2,4-dichlorophenyl)-5-(4-oxopiperidino)-3(2H)-pyridazinone are likely to expand further. New computational tools and experimental techniques are continually being developed, which will enhance our ability to explore its potential fully. Whether as a lead compound or a building block, this molecule represents an important asset in the chemical biologist's toolkit.

In conclusion, 338413-79 9 33834137969 33834137969 33834137969 33834137969 33834137969 33834137969 33834137969 33834137969 33834137969 33834137969 33834137969 . Its unique structural features and potential biological activities make it a compelling subject for further research in chemical biology and pharmaceutical development.